2-[[1-(2-Indol-1-ylacetyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• IUPAC Name: 2-[[1-(2-indol-1-ylacetyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C23H24N6O2/c30-22-7-6-21(28-12-3-11-24-28)25-29(22)16-18-8-13-26(14-9-18)23(31)17-27-15-10-19-4-1-2-5-20(19)27/h1-7,10-12,15,18H,8-9,13-14,16-17H2
• InChI Key: HVYVPDAVJYWUIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=CC=N3)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C23H24N6O2
• Molecular Weight: 416.5 g/mol

Description

The compound “2-[[1-(2-Indol-1-ylacetyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one” is a complex organic molecule. It contains several functional groups and rings, including an indole ring, a piperidine ring, a pyrazole ring, and a pyridazine ring. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Piperidines are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several cyclic structures and a variety of functional groups. The indole ring, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, contributes to the compound’s complexity. The piperidine ring, a six-membered ring with one nitrogen atom, is another key structural feature.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its various functional groups. For example, the indole ring is electron-rich and could participate in electrophilic aromatic substitution reactions. The piperidine ring could be involved in reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the presence and position of functional groups, the overall shape and size of the molecule, and the types of intermolecular forces it can participate in would all influence its properties.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. The compound’s complex structure and the presence of several functional groups suggest that it could have interesting and useful properties that are worth exploring in more detail.